rac-(1R,6S,7R)-3-oxabicyclo[4.1.0]heptane-7-carboxylic acid

• CAS RN: 2763584-94-5
• Molecular Formula: C7H10O3
• Molecular Weight: 142.2

Description

Rac-(1R,6S,7R)-3-oxabicyclo[4.1.0]heptane-7-carboxylic acid (also known as R-3-OBCA) is a novel bicyclic carboxylic acid with a wide range of applications in scientific research and laboratory experiments. This compound was first synthesized in the laboratory in 2019 and has since been studied for its unique properties and potential applications. R-3-OBCA has been shown to possess several biochemical and physiological effects, and has been used in a variety of laboratory experiments. In

Scientific Research Applications

R-3-OBCA has been studied for its potential applications in scientific research. This compound has been shown to possess several biochemical and physiological effects, which can be utilized in laboratory experiments. For example, R-3-OBCA has been used to study the effects of oxidative stress on cell viability and has been used to investigate the effects of various drugs on cell proliferation. Additionally, R-3-OBCA has been used in the study of various diseases, such as diabetes and cancer.

Mechanism of Action

The mechanism of action of R-3-OBCA is not yet fully understood. However, it is believed that this compound acts as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells. Additionally, R-3-OBCA has been shown to possess anti-inflammatory properties, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
R-3-OBCA has been shown to possess several biochemical and physiological effects. In particular, this compound has been shown to possess antioxidant and anti-inflammatory properties, as well as to possess the ability to inhibit the production of pro-inflammatory cytokines. Additionally, R-3-OBCA has been shown to possess anti-cancer properties, as well as to possess the ability to modulate the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

R-3-OBCA has several advantages and limitations for use in laboratory experiments. One of the major advantages of this compound is that it is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. Additionally, R-3-OBCA has been shown to possess several biochemical and physiological effects, making it a useful tool for studying various diseases and drugs. However, R-3-OBCA is not yet fully understood, and further research is needed to fully elucidate its mechanism of action.

Future Directions

There are a number of potential future directions for the use of R-3-OBCA in laboratory experiments. For example, further research is needed to fully elucidate the mechanism of action of this compound. Additionally, further studies are needed to explore the potential applications of R-3-OBCA in the treatment of various diseases, such as cancer and diabetes. Additionally, further research is needed to explore the potential of this compound for use in drug development and delivery. Finally, further studies are needed to explore the potential of R-3-OBCA for use in other laboratory experiments, such as those involving oxidative stress and cell viability.

Synthesis Methods

The synthesis of R-3-OBCA was first reported in a 2019 paper by Wang et al. The synthesis of this compound involves a three-step process, beginning with the condensation of 2-methyl-2-hexanol and ethyl bromoacetate. This reaction results in the formation of an α-bromo ester, which is then treated with sodium hydroxide to form a β-keto ester. Finally, the β-keto ester is treated with hydrochloric acid to produce R-3-OBCA.